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Compound of Interest

Methyl 2-amino-5-
Compound Name: )
isopropylbenzoate

Cat. No.: B3204150

Disclaimer: Direct historical and discovery information for Methyl 2-amino-5-
isopropylbenzoate is not readily available in published literature, suggesting it may be a novel
compound or a specialized intermediate not widely documented. This guide, therefore,
provides a comprehensive technical overview based on the established chemistry and known
applications of structurally related anthranilate esters.

Introduction

Methyl 2-amino-5-isopropylbenzoate is an aromatic organic compound belonging to the
class of anthranilate esters. Structurally, it is the methyl ester of 2-amino-5-isopropylbenzoic
acid. The core structure consists of a benzene ring substituted with an amino group and a
methyl ester group at positions 1 and 2 (ortho), respectively, and an isopropyl group at position
5. Anthranilate derivatives are of significant interest due to their diverse applications in the
pharmaceutical, fragrance, and agrochemical industries.[1][2] This guide outlines a plausible
synthetic pathway, expected physicochemical properties, and potential applications of Methyl
2-amino-5-isopropylbenzoate, drawing parallels with well-documented analogues.

Physicochemical Properties

The exact quantitative data for Methyl 2-amino-5-isopropylbenzoate is not available.
However, based on the properties of similar compounds such as methyl anthranilate and
isopropyl anthranilate, the following properties can be anticipated.
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Predicted Value /

Property . Source Analogue
Information
Molecular Formula C11H15NO2
Molecular Weight 193.24 g/mol
Likely a colorless to yellowish Methyl anthranilate, Isopropyl
Appearance o ) ] ]
liquid or low-melting solid anthranilate[1][3]
Odor Potentially fruity, grape-like Methyl anthranilate[2]
Boiling Point Estimated to be >200 °C Methyl anthranilate (200 °C)[1]

Likely soluble in organic
N solvents like ethanol, ether,
Solubility ) General property of esters
and chloroform; sparingly

soluble in water

Plausible Synthetic Pathways

Two primary retrosynthetic approaches can be envisioned for the synthesis of Methyl 2-amino-
5-isopropylbenzoate.

Pathway A: Esterification of 2-amino-5-isopropylbenzoic
acid

This is a direct and common method for synthesizing esters. The workflow involves the
esterification of the corresponding carboxylic acid.
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Caption: Fischer-Speier Esterification Workflow.

¢ Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-amino-5-
isopropylbenzoic acid (1 equivalent).

¢ Solvent and Reagent Addition: Add an excess of methanol, which acts as both a reactant
and a solvent.

o Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1
equivalents).

¢ Reaction: Heat the mixture to reflux and maintain for several hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

o Work-up: After completion, cool the reaction mixture and neutralize the acid catalyst with a
base such as sodium bicarbonate solution.

o Extraction: Extract the product into an organic solvent like ethyl acetate.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be further purified by column
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chromatography or distillation.

Pathway B: Alkylation of Methyl 2-aminobenzoate

This pathway involves introducing the isopropyl group onto the benzene ring of a commercially
available starting material, methyl anthranilate. This would likely proceed via a Friedel-Crafts

alkylation.

Friedel-Crafts Alkylation

G/Iethyl 2—aminobenzoata Esopropylating Agent (e.g., Isopropyl bromidea [Lewis Acid Catalyst (e.g., AICI3)]
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Caption: Friedel-Crafts Alkylation Workflow.

e Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,
nitrogen), dissolve methyl 2-aminobenzoate (1 equivalent) in a suitable dry, non-polar solvent
(e.g., dichloromethane).

o Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst such
as aluminum chloride (AICI3) (1.1 equivalents).

o Alkylating Agent: Add the isopropylating agent, for example, isopropyl bromide (1
equivalent), dropwise to the cooled mixture.

» Reaction: Allow the reaction to stir at a low temperature and then gradually warm to room
temperature. Monitor the reaction's progress by TLC.

e Quenching and Work-up: Carefully quench the reaction by slowly adding ice-cold water.
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o Extraction and Purification: Separate the organic layer, wash with water and brine, dry over
anhydrous sodium sulfate, and concentrate. Purify the crude product using column
chromatography.

Spectroscopic and Analytical Characterization

While experimental spectra for Methyl 2-amino-5-isopropylbenzoate are not available, the
expected spectroscopic data can be inferred from the analysis of methyl anthranilate and
related structures.
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Technique

Expected Observations

1H NMR

- Aromatic protons in the range of 6.5-8.0 ppm.
The substitution pattern should result in three
distinct aromatic signals. - A singlet for the
methyl ester protons around 3.8 ppm. - A septet
for the isopropyl CH proton around 3.0 ppm and
a doublet for the two isopropyl CHs groups
around 1.2 ppm. - A broad singlet for the amino

(NH2z) protons.

13C NMR

- A carbonyl carbon signal around 168 ppm. -
Aromatic carbon signals in the range of 110-150
ppm. - A methyl ester carbon signal around 52
ppm. - Isopropy! carbon signals around 34 ppm
(CH) and 24 ppm (CHs).

IR Spectroscopy

- N-H stretching vibrations for the amino group
around 3300-3500 cm™1. - C=0 stretching
vibration for the ester group around 1700 cm™1,
- C-H stretching for aromatic and aliphatic
groups. - N-H bending vibrations around 1600

cm~i

Mass Spectrometry

- Amolecular ion peak (M+) corresponding to
the molecular weight of the compound. -
Fragmentation patterns characteristic of an

ester and an isopropy! group.

UV-Vis Spectroscopy

- Absorption maxima in the UV region, similar to
methyl anthranilate, which has an So-S1
electronic origin transition at 28,852 cm~1 (346.6
nm).[4][5]

Potential Biological Activities and Applications

Derivatives of anthranilic acid have a broad spectrum of biological activities and industrial

applications.
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Pharmaceutical Applications

» Anti-inflammatory Agents: Several derivatives of anthranilic acid, such as mefenamic acid
and flufenamic acid, are known non-steroidal anti-inflammatory drugs (NSAIDs).[1]

» Anticancer Activity: Some anthranilic acid ester derivatives have shown potential as
antiandrogenic agents, inhibiting the growth of prostate cancer cells.[6]

» Antimicrobial and Antifungal Activity: Sulfonamide analogs of anthranilic acid have
demonstrated selective antifungal activity against C. albicans.[7] Metal complexes of
anthranilic acid have also been studied for their antibacterial and antifungal properties.[3][9]

o Pharmaceutical Intermediates: Substituted methyl anthranilates are key intermediates in the
synthesis of various pharmaceuticals. For instance, Methyl 2-Amino-5-Chlorobenzoate is a
crucial intermediate for the synthesis of Tolvaptan.[10]
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Caption: Potential Pharmaceutical Relevance.

Agrochemicals

Methyl anthranilate is used as a bird repellent in agriculture.[2] It is also a component of some
insect repellents.[1] Novel anthranilic acid esters have been synthesized and tested for their
insecticidal activities.[11]
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Flavors and Fragrances

Esters of anthranilic acid are widely used in the flavor and fragrance industry. Methyl
anthranilate is known for its distinct grape-like scent and is used in perfumes, soaps, and as a
food flavoring agent.[2] The presence of the isopropyl group in Methyl 2-amino-5-
isopropylbenzoate would likely modify its aromatic profile, potentially leading to new
applications in this sector.

Conclusion

While the specific discovery and history of Methyl 2-amino-5-isopropylbenzoate remain
elusive, its chemical structure places it within the well-studied and industrially significant family
of anthranilate esters. Based on the established synthesis routes, spectroscopic
characteristics, and diverse applications of its analogues, this guide provides a robust technical
foundation for researchers, scientists, and drug development professionals interested in this
compound. Further empirical investigation is necessary to fully characterize its properties and
explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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